3-Chloro-4-(1,3-thiazol-2-ylsulfanyl)aniline

• Molecular Formula: C9H7ClN2S2
• Molecular Weight: 242.8 g/mol
• IUPAC Name: 3-chloro-4-(1,3-thiazol-2-ylsulfanyl)aniline
• InChI: InChI=1S/C9H7ClN2S2/c10-7-5-6(11)1-2-8(7)14-9-12-3-4-13-9/h1-5H,11H2
• InChI Key: CXBMZBDYEDCGKC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N)Cl)SC2=NC=CS2

Description

3-Chloro-4-(1,3-thiazol-2-ylsulfanyl)aniline is a useful research compound. Its molecular formula is C9H7ClN2S2 and its molecular weight is 242.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 3.8 g sodium hydride (60% in mineral oil) in 100 ml of dimethylformamide was added slowly a solution of 10.0 g of 2-mercapto thiazole in 100 ml of dimethylformamide. After 15 min a solution of 15.0 g 3-chloro-4-fluoro nitrobenzene in 50 ml of dimethylformamide was added. After 4 hrs, the mixture was poured into water. The resulting solid was collected, washed with water, and dried in vacuum. This material was mechanically stirred at reflux in a mixture of 830 ml of methanol, 230 ml of water, 37.0 g of ammonium chloride, and 30.1 g of iron powder for 4 hrs. The boiling mixture was filtered. The solvent was removed from the filtrate and the residue was extracted with hot ethyl acetate. The ethyl acetate solution was filtered through a short silica gel column. The solvent was removed and the residue was recrystallized from ether hexane giving 17.7 g of an off white solid.: mass spectrum electrospray, m/e): M+H 243.1.